Acid blue 202
Description
Contextualization within Advanced Industrial Wastewater Treatment Research
The presence of dyes like Acid Blue 202 in industrial wastewater is a major environmental concern due to their visibility, potential toxicity, and resistance to conventional biological treatment processes. iwaponline.comcore.ac.uk This has driven the development of advanced treatment technologies aimed at decolorizing and degrading these persistent organic pollutants. Research in this area explores various physical, chemical, and biological methods for dye removal. iwaponline.com Adsorption processes, for instance, are considered effective due to their ability to remove dyes even from diluted solutions and their sludge-free operation. neptjournal.com Studies have investigated the use of various adsorbents, including activated carbon derived from different sources, clay minerals, and modified natural materials, for the removal of acid dyes from water. neptjournal.comresearchgate.netdoi.org
Significance in Environmental Chemical Engineering and Remediation Studies
In environmental chemical engineering and remediation studies, this compound serves as a model compound for evaluating the efficiency of novel treatment processes designed to tackle colored effluents. Its chemical structure, characteristic of acidic azo dyes, makes it relevant for studying degradation mechanisms involving the cleavage of azo bonds and the breakdown of aromatic structures. sciepub.comnih.gov Research explores advanced oxidation processes (AOPs) such as photocatalytic degradation using semiconductor nanoparticles, electrochemical degradation, and oxidation with hydrogen peroxide and UV irradiation. sciepub.comresearchgate.netresearchgate.netscispace.commdpi.comwitpress.com These studies aim to optimize parameters like catalyst dosage, pH, initial dye concentration, and contact time to achieve maximum removal or degradation efficiency. researchgate.netresearchgate.netscispace.commdpi.com Furthermore, biological methods employing bacterial consortia or specific bacterial strains capable of decolorizing and degrading azo dyes are also a significant area of research. sciepub.comnih.gov
Evolution of Research Trajectories for Acidic Azo Dyes
The research trajectories for acidic azo dyes like this compound have evolved from primarily focusing on conventional treatment methods, which often proved ineffective for complete color removal and degradation, to exploring more advanced and sustainable approaches. Early research might have focused on basic adsorption using common materials. More recently, the focus has shifted towards developing novel and cost-effective adsorbents from agricultural waste and biomass, as well as enhancing the performance of existing adsorbents through modification. researchgate.netdoi.orgicrc.ac.irripublication.comfrontiersin.org Simultaneously, there has been a significant increase in research on advanced oxidation processes and biological treatment methods, often exploring the synergy between different techniques. sciepub.comnih.govresearchgate.netresearchgate.netscispace.commdpi.comwitpress.com The emphasis is now on achieving higher degradation efficiencies, understanding the degradation pathways and intermediate products, and developing environmentally friendly and economically viable treatment solutions for industrial wastewater containing these persistent dyes. iwaponline.comsciepub.comresearchgate.net
Detailed Research Findings
Research on this compound and similar acidic azo dyes in wastewater treatment has yielded significant findings regarding effective removal and degradation strategies.
Various adsorbents have been investigated for their capacity to remove acid dyes from aqueous solutions. Studies have shown that activated carbon, including that derived from agricultural waste like Citrus sinensis leaves, can achieve high removal efficiencies. researchgate.net For instance, activated carbon from Citrus sinensis leaves demonstrated nearly complete removal (98.64%) of Acid Blue 25 (a related acid blue dye) at an initial concentration of 100 mg/L within 60 minutes, with an adsorbent dose of 0.4 g/L. researchgate.net The adsorption process often follows pseudo-second-order kinetics and can be well-described by isotherm models like Langmuir. researchgate.neticrc.ac.irfrontiersin.org
Photocatalytic degradation using semiconductor nanoparticles, such as zinc oxide (ZnO) nanoparticles, has also shown promising results for the degradation of acid dyes. researchgate.netscispace.com One study using ZnO nanoparticles synthesized from Senna siamea flower extracts reported a degradation efficiency of 99% for Acid Blue dye (specifically Acid Blue 25) in 150 minutes under visible light irradiation, with a catalyst dosage of 150 mg and an initial dye concentration of 10 mg/L. researchgate.netscispace.com The degradation process often conforms to pseudo-first-order kinetics. researchgate.netscispace.com
Electrochemical degradation is another effective method. Research on the electrocatalytic degradation of Acid Blue dye on a lead dioxide anode demonstrated that complete degradation was highly dependent on the type and concentration of the conductive electrolyte, with the highest activity observed in the presence of NaCl due to the formation of hypochlorite (B82951) ions. researchgate.net
Biological methods utilizing bacterial consortia or specific strains like Pseudomonas stutzeri have also been studied for decolorizing and degrading azo dyes. sciepub.comnih.gov A bacterial consortium capable of degrading Acid Blue dye achieved 90% degradation within 22 hours in diluted textile effluent supplemented with glucose and ammonium (B1175870) nitrate. sciepub.com The degradation process can involve the cleavage of azo bonds by enzymes like azoreductase and laccase, leading to the formation of intermediate metabolites that can be further degraded. sciepub.comnih.gov
Here is a summary of some research findings on the removal/degradation of acid blue dyes:
| Treatment Method | Dye (Example) | Key Finding | Efficiency (%) | Time (minutes/hours) | Reference |
| Adsorption (Activated Carbon) | Acid Blue 25 | High removal with Citrus sinensis leaf activated carbon. | 98.64 | 60 minutes | researchgate.net |
| Photocatalysis (ZnO NPs) | Acid Blue 25 | Efficient degradation under visible light. | 99 | 150 minutes | researchgate.netscispace.com |
| Electrochemical Degradation | Acid Blue | Efficiency depends on electrolyte; NaCl effective. | Complete | Not specified | researchgate.net |
| Biodegradation (Bacterial Consortium) | Acid Blue | Significant degradation in textile effluent. | 90 | 22 hours | sciepub.com |
| Biodegradation (Pseudomonas stutzeri) | Acid Blue 113 | Decolorization by specific bacterial strain. | 86.2 | 96 hours | nih.gov |
Studies also highlight the importance of factors such as pH, temperature, initial dye concentration, and adsorbent or catalyst dosage on the efficiency of these treatment processes. researchgate.netresearchgate.netscispace.commdpi.comfrontiersin.org For instance, the adsorption of azo dyes is often favored at acidic pH. frontiersin.org
Properties
CAS No. |
12643-05-9 |
|---|---|
Molecular Formula |
C7H18ClN |
Synonyms |
Acid blue 202 |
Origin of Product |
United States |
Advanced Synthesis and Structural Modification Methodologies of Acid Blue 202 Analogues
Chemo-Enzymatic Synthesis Pathways of Acid Blue 202 Derivatives
Chemo-enzymatic synthesis combines chemical reactions with enzymatic catalysis to achieve desired molecular transformations, often offering advantages such as stereoselectivity and milder reaction conditions. While direct chemo-enzymatic pathways for this compound derivatives are not specifically detailed in the provided search results, the literature demonstrates the application of chemo-enzymatic approaches in the synthesis of various organic compounds, including potential dye precursors or modified structures.
Targeted Structural Functionalization for Enhanced Environmental Reactivity
Targeted structural functionalization aims to modify the chemical structure of dyes to enhance their reactivity in environmental processes, such as degradation or adsorption, which is crucial for wastewater treatment. Although specific functionalization strategies for this compound are not explicitly detailed, research on other dyes provides relevant insights.
Functionalization of adsorbent materials, such as biochar or mesoporous silica (B1680970), has been explored to improve their capacity for removing acid dyes from water. For example, functionalizing Pergularia biochar with poly(diallyldimethylammonium chloride) significantly increased its adsorption capacity for Acid Blue 25 and Acid Red 18. researchgate.net Similarly, mesoporous silica particles functionalized with amino- and carboxylic-containing groups have been prepared for the removal of Acid Blue 25 and Methylene (B1212753) blue dyes. scirp.org Acid modification of lignocellulosic materials can also enhance their accessibility to enzymes and chemicals, potentially improving dye degradation or adsorption by weakening resistant structures and increasing surface porosity. eeer.org
Studies on the degradation of acid dyes, such as Acid Blue 113 and Acid Blue 25, using advanced oxidation processes or microbial consortia highlight the importance of dye structure in environmental reactivity. tandfonline.comsciepub.comasianpubs.org For instance, the decolorization efficiency of Acid Blue 25 was found to be sensitive to operational parameters like initial concentration, temperature, and pH. tandfonline.com Microbial degradation studies have identified intermediate products, indicating the breakdown pathways of complex dye structures. sciepub.com
Design Principles for Novel Acidic Dye Structures with Modified Chromophores
The design of novel acidic dye structures with modified chromophores focuses on altering the part of the molecule responsible for color absorption to achieve desired spectral properties and performance characteristics. Chromophores contain delocalized electrons and absorb light in the visible spectrum. physicsandmathstutor.comslideshare.net Auxochromes, such as -OH, -NH₂, or -COOH groups, attached to chromophores can modify their light absorption properties and influence solubility and bonding to substrates. physicsandmathstutor.comslideshare.net
Design principles for chromophores often involve understanding the relationship between chemical structure and color, known as structure-color correlation. mdpi.com Modifications to the π-conjugated system within the chromophore can change the energy levels of the molecule, directly impacting the absorption spectrum. mdpi.com This can involve altering the π-conjugated bridge or introducing electron-donating or electron-withdrawing groups. mdpi.com
Research on the design of new dye candidates aims to extend light absorption to different regions of the spectrum, such as the near-infrared, often by minimizing the HOMO-LUMO energy gap of the sensitizer. mdpi.com This is typically achieved through rational modification of the core structure, particularly the π-bridge in donor-π-acceptor (D-π-A) chromophores. mdpi.com
Sophisticated Analytical Characterization in Chemical Research
Advanced Spectroscopic Investigations of Acid Blue 202 Transformation Products
Spectroscopic methods provide invaluable insights into the structural changes and functional group alterations that occur during the transformation of this compound. By analyzing how the compound and its degradation products interact with electromagnetic radiation, researchers can deduce information about bond cleavage, formation of new species, and changes in chemical environment.
Fourier Transform Infrared (FTIR) Spectroscopy for Mechanistic Elucidation
FTIR spectroscopy is a powerful tool for identifying functional groups within a molecule. By measuring the absorption of infrared radiation at specific wavelengths, FTIR provides a vibrational fingerprint that can be used to monitor the disappearance of characteristic functional groups of this compound and the appearance of new ones in its transformation products. For azo dyes, the -N=N- stretching vibration is a key indicator of the azo bond integrity. Studies on the microbial degradation of Acid Blue have utilized FTIR to observe the disappearance or shifting of the characteristic peak associated with the -N=N- group, indicating that the azo bond is undergoing chemical changes sciepub.com. The appearance of new broad regions in the FTIR spectrum can suggest the presence of functional groups like carboxylic acids and ammonium (B1175870) ions, pointing towards partial mineralization of the dye sciepub.com. FTIR analysis has also been used to confirm the transformation of azo linkages into other forms, such as N2 or NH3, or their incorporation into biomass science.gov. The technique can also reveal changes in surface functional groups of materials interacting with the dye eeer.org.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Assignment of Metabolites
NMR spectroscopy provides detailed structural information about molecules by analyzing the magnetic properties of atomic nuclei, particularly 1H and 13C. This technique is essential for the definitive structural elucidation of metabolites and degradation products, especially in complex mixtures. hyphadiscovery.comnih.gov By examining chemical shifts, spin-spin coupling, and performing two-dimensional NMR experiments (such as COSY and HSQC), researchers can determine the connectivity of atoms and the spatial arrangement of functional groups in the transformation products of this compound. nih.govnih.gov While specific NMR studies focusing solely on this compound transformation products were not extensively found in the search results, NMR is a standard technique for identifying the structures of degradation products in studies involving similar complex organic molecules and dyes. hyphadiscovery.comuni-duesseldorf.de The ability of NMR to provide information at atomic resolution makes it indispensable for confirming the structures of proposed intermediates identified by other techniques. nih.gov
Raman Spectroscopy for In-situ Reaction Monitoring
Raman spectroscopy is a vibrational spectroscopic technique that complements FTIR by providing information about molecular vibrations. It is particularly useful for studying reactions in aqueous solutions and for in-situ monitoring due to the weak Raman scattering of water. wikipedia.org Surface-enhanced Raman spectroscopy (SERS) can significantly enhance the Raman signal, allowing for the detection of molecules at very low concentrations and providing insights into molecule-surface interactions. acs.orgaip.org While direct examples of in-situ Raman monitoring specifically for this compound degradation were not prominent in the search results, Raman spectroscopy has been applied to monitor chemical changes in various systems, including the degradation of materials and the study of dye interactions with surfaces. acs.orgspectroscopyonline.comresearchgate.netmdpi.com The technique can track changes in vibrational modes associated with specific bonds as a reaction progresses, offering real-time information about reaction kinetics and intermediate species. spectroscopyonline.comacs.org
X-ray Photoelectron Spectroscopy (XPS) for Surface Interaction Analysis
XPS, also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive technique that provides elemental composition and chemical state information about the top few nanometers of a material. rockymountainlabs.cominnovatechlabs.com This is particularly valuable when studying the interaction of this compound with solid surfaces, such as adsorbents or catalysts, during transformation processes. XPS can identify the elements present on the surface and determine their oxidation states and chemical environments, providing insights into the mechanisms of adsorption, surface-catalyzed degradation, and the nature of bonds formed between the dye and the surface. rockymountainlabs.cominnovatechlabs.comrsc.org Studies on the adsorption of other dyes, like Methylene (B1212753) Blue and Acid Blue 25, onto various materials have utilized XPS to confirm the presence of the dye on the surface and to elucidate the adsorption mechanisms, including the roles of different functional groups on the adsorbent. eeer.orgresearchgate.netmdpi.combohrium.commdpi.com XPS can also be used to study chemical changes in surface coatings over time, aiding in understanding degradation mechanisms. rockymountainlabs.com
Hyphenated Chromatographic and Mass Spectrometric Approaches
Hyphenated techniques combine the separation power of chromatography with the identification capabilities of mass spectrometry, providing a comprehensive approach to analyze complex mixtures of transformation products.
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Intermediate Identification
GC-MS is a widely used technique for separating and identifying volatile and semi-volatile compounds in a mixture. rsc.orgd-nb.info In the context of this compound degradation, GC-MS can be used to identify volatile intermediate products formed during processes such as microbial degradation or chemical oxidation. The gas chromatograph separates the components based on their boiling points and interaction with the stationary phase, while the mass spectrometer provides mass spectral data that can be used to identify the eluting compounds by matching them against spectral libraries. Studies on the microbial degradation of Acid Blue have successfully employed GC-MS to confirm the presence of specific degradation products, such as methyl salicylic (B10762653) acid, catechol, and β-ketoadipic acid, providing crucial evidence for the degradation pathway. sciepub.com GC-MS is highly efficient in identifying unknown compounds present in a sample. kosfaj.org Derivatization may be required for polar compounds to increase their volatility and thermal stability for GC analysis. gcms.cz
While specific detailed data tables for this compound transformation products across all these techniques were not consistently available in the search results, the principles and applications of these methods as described are directly relevant to its study. The identification of specific metabolites like metanilic acid, peri acid, methyl salicylic acid, catechol, and β-ketoadipic acid in the degradation of Acid Blue highlights the power of these analytical approaches in unraveling complex transformation pathways. sciepub.com
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Complex Mixture Analysis and Degradation Pathway Tracing
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a powerful hyphenated technique widely employed for the analysis of complex mixtures and the tracing of degradation pathways of organic compounds, including dyes. LC separates components in a mixture based on their differential partitioning between a stationary phase and a mobile phase, while MS/MS provides structural information through the fragmentation of selected ions. This combination is particularly valuable for analyzing polar and non-volatile compounds like many acid dyes, which are not suitable for Gas Chromatography-Mass Spectrometry (GC-MS) wikipedia.org.
LC-MS/MS enables the identification of parent dye molecules and their transformation products during processes such as chemical or biological degradation. For instance, LC-MS analysis has been used to verify the degradation of diazo Congo red dye, confirming the cleavage of azo bonds and the formation of simpler structures wikipedia.org. The analysis of dye degradation products by techniques like GC-MS (for volatile products) and LC-MS can reveal various compounds formed during the breakdown of the original dye molecule kochcolor.com. Electrospray ionization (ESI) is a common interface for LC-MS when analyzing dyes, although its sensitivity can be reduced for non-polar dyes lacking sites for protonation or deprotonation wikipedia.org. Tandem mass spectrometry (MS/MS) provides fragmentation patterns that aid in the structural elucidation of unknown degradation products.
High-Performance Liquid Chromatography (HPLC) for Reaction Progress Monitoring
High-Performance Liquid Chromatography (HPLC) is a fundamental technique for monitoring the progress of chemical reactions involving dyes and for their quantitative analysis. HPLC separates compounds based on their interaction with a stationary phase, typically a packed column, under high pressure. By monitoring the peaks corresponding to reactants, intermediates, and products over time, the kinetics and completion of a reaction can be assessed.
HPLC with diode array detection (DAD) is extensively used for the characterization and quantification of synthetic colorants due to its high selectivity, sensitivity, and efficiency. Reversed-phase HPLC (RP-HPLC) is particularly suitable for analyzing polar and water-soluble organic dyes, utilizing stationary phases like C18 or C8 and mobile phases often composed of water, acetonitrile, and methanol. The oxidation kinetics of dyes, such as Auramine O, can be followed by HPLC, alongside UV/Visible spectrophotometry and chemical oxygen demand (COD) measurements. HPLC analysis can determine the quantities of different forms of a dye, such as the active and hydrolyzed forms, in a reaction bath. This allows for the assessment of dye bath exhaustion and total dye utilization in dyeing processes. HPLC methods have been validated for the simultaneous quantification of multiple food dyes, demonstrating good linearity, low limits of detection (LODs), and high recovery.
Electron Microscopy and Elemental Mapping for Material-Compound Interactions
Electron microscopy techniques, coupled with elemental mapping, are crucial for understanding the interactions between chemical compounds, such as dyes, and solid materials, particularly in adsorption and remediation processes.
Transmission Electron Microscopy (TEM) for Nanoparticle Characterization in Remediation Systems
Transmission Electron Microscopy (TEM) offers even higher resolution than SEM, allowing for the characterization of the internal structure and morphology of materials, including nanoparticles used in dye remediation systems. TEM can provide detailed images of nanoparticle size, shape, and dispersion nih.govwikipedia.org. For instance, TEM has been used in conjunction with SEM to characterize novel adsorbents synthesized for dye adsorption uni.lunih.gov. In studies involving the degradation of dyes using materials like poly-ferric-silicate-sulphate, TEM analysis has been performed to characterize the synthesized coagulant, revealing its polycrystalline nature which is favorable for coagulation-flocculation processes wikipedia.org.
Energy Dispersive X-ray Spectroscopy (EDX) for Elemental Composition Mapping
Energy Dispersive X-ray Spectroscopy (EDX), also known as EDS or EDAX, is an analytical technique coupled with electron microscopy (SEM or TEM) used to determine the elemental composition of a sample. EDX analyzes the characteristic X-rays emitted from a sample when it is bombarded with an electron beam, providing information about the elements present and their relative abundance. EDX can be used to perform elemental analysis of specific points on a sample or to create elemental maps showing the spatial distribution of different elements across the imaged area. In dye adsorption studies, EDX can confirm the presence of dye components on the adsorbent surface after the adsorption process by detecting elements characteristic of the dye molecule that were not present in the pristine adsorbent. For example, EDX analysis of activated carbon adsorbents has shown the presence of carbon and oxygen as primary components, and changes in elemental composition after dye loading can indicate successful adsorption.
Electrochemical Characterization Techniques for Aqueous Phase Behavior
Electrochemical characterization techniques, such as cyclic voltammetry, are valuable tools for investigating the behavior of dyes in aqueous solutions, including their redox properties and interactions with electrodes. These techniques can provide insights into the mechanisms of electrochemical degradation and the potential for using electrochemical methods for dye removal from wastewater.
The electrochemical behavior of organic dyes can be pH-dependent wikipedia.org. Cyclic voltammetry involves sweeping the potential of a working electrode over a specific range and measuring the resulting current. This provides information about redox processes occurring at the electrode surface. Studies on the electrochemical behavior of dyes like crystal violet have shown well-defined cyclic voltammograms that indicate unusual electrochemical reactions wikipedia.org. The electrochemical reduction of azo dyes in alkaline aqueous solutions has been investigated using techniques including cyclic voltammetry, controlled potential electrolyses, and chronoamperometry. These studies can help to elucidate the reduction mechanism and determine if the dye molecule is cleaved under the experimental conditions. Electrochemical methods can also be used for the analytical quantification of dyes in solution. The electrochemical oxidation of dyes can lead to decolorization and degradation, with the process being dependent on factors such as initial concentration, current density, temperature, and pH.
Cyclic Voltammetry for Redox Potential and Reaction Kinetics
Cyclic Voltammetry (CV) is a widely used electrochemical technique that involves applying a triangular potential waveform to a working electrode and measuring the resulting current. This process helps to investigate the reduction and oxidation processes of molecular species and electron transfer-initiated chemical reactions proakademia.euarkat-usa.org. By sweeping the potential linearly over time, a chemical species at the electrode surface can undergo oxidation or reduction, yielding an electrical current that is measured to quantify the amount of the species undergoing a redox process per unit time proakademia.eu.
CV can provide information about the redox potentials of a compound, which are the potentials at which it is oxidized or reduced. The shape and position of the peaks in a cyclic voltammogram can also reveal details about the reversibility of the electron transfer process and the kinetics of any coupled chemical reactions proakademia.eu. For compounds like organic dyes, CV can be used to study their electrochemical behavior and potential degradation pathways involving electron transfer. Varying the scan rate in CV experiments can provide information on the kinetics of electron transfer and coupled chemical reactions proakademia.eu.
Electrochemical Impedance Spectroscopy (EIS) for Electrode Surface Properties
Electrochemical Impedance Spectroscopy (EIS) is a non-destructive technique that probes the impedance properties of an electrochemical system over a range of frequencies researchgate.netntu.edu.twmdpi.com. By applying a small amplitude AC voltage perturbation and measuring the resulting AC current, EIS can provide information about various processes occurring at the electrode-electrolyte interface and within the bulk material researchgate.netmdpi.com.
EIS data are often represented in Nyquist plots, where the complex impedance is displayed researchgate.netmdpi.com. Different features in the Nyquist plot can be related to specific electrochemical processes, such as solution resistance, charge transfer resistance at the electrode surface, double-layer capacitance, and diffusion processes researchgate.netmdpi.comscispace.com. EIS is a sensitive technique that can monitor changes occurring at the electrode surface, such as the adsorption of species or the formation of films ntu.edu.twwhiterose.ac.uk. In the context of materials used for remediation, EIS can be employed to characterize the properties of modified electrodes or composite materials and understand how their surface characteristics influence electrochemical reactions, such as the degradation of dyes whiterose.ac.uk.
Chronoamperometry for Current Response and Reaction Rate
Chronoamperometry (CA) is an electrochemical technique where the potential of the working electrode is stepped to a specific value, and the resulting current is measured as a function of time proakademia.eu. This technique is useful for studying the kinetics of electrochemical processes and mass transport phenomena.
When a potential step is applied that is sufficient to cause an electrochemical reaction, the current response is initially high due to the rapid depletion of the electroactive species near the electrode surface. As the reaction proceeds, the current decays over time as the rate of the reaction becomes limited by the diffusion of the species from the bulk solution to the electrode surface proakademia.eu. CA can be used to determine diffusion coefficients and to study the rate of chemical reactions coupled to electron transfer proakademia.eu. In applications involving the removal or degradation of compounds like dyes, chronoamperometry can provide insights into the reaction rate and the efficiency of the process under a constant applied potential mdpi.com.
Thermal Analysis of this compound in Composite Materials
Thermal analysis techniques are essential for evaluating the thermal stability and decomposition behavior of materials, including organic compounds and the composite materials they might be incorporated into, such as those used for remediation.
Thermogravimetric Analysis-Differential Thermal Analysis (TGA-DTA) for Thermal Stability of Remediation Materials
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are often performed simultaneously to assess the thermal properties of materials. TGA measures the change in mass of a sample as a function of temperature or time while it is subjected to a controlled temperature program. This provides information about the thermal stability of the material and the temperatures at which decomposition or other mass-changing events occur.
DTA measures the temperature difference between the sample and an inert reference material as they are heated or cooled. This technique detects thermal events that occur in the sample, such as melting, crystallization, and decomposition, which may be exothermic (releasing heat) or endothermic (absorbing heat). The peaks in a DTA curve correspond to these thermal events.
In the context of composite materials used for remediation, TGA-DTA is crucial for determining the thermal stability of the composite and its individual components, including adsorbed dyes. This information is important for understanding the material's performance under varying temperature conditions and for designing processes that may involve elevated temperatures, such as regeneration or disposal of the spent material. TGA-DTA can reveal the temperature ranges at which adsorbed dyes decompose and the thermal stability of the composite matrix itself. For example, studies on remediation materials have used TGA-DTA to analyze weight loss corresponding to the removal of water, decomposition of organic components, and structural changes in the material at elevated temperatures.
Environmental Transformation and Mechanistic Pathway Elucidation
Microbial Degradation of Acid Blue 202
Microbial degradation is a key process in the natural attenuation and engineered treatment of this compound in contaminated environments. Various microorganisms, often in consortia, possess the enzymatic machinery to cleave the chromophoric groups and further metabolize the resulting intermediates.
Studies have demonstrated the effectiveness of microbial consortia in the degradation of Acid Blue dyes, including variants similar to this compound. Bacterial consortia capable of degrading such diazo dyes have been constructed and characterized. For instance, a bacterial consortium comprising strains identified as Pseudomonas putida, Bacillus subtillis, and Pseudomonas aeruginosa has shown significant degradation capabilities for Acid Blue dyes fishersci.comrsc.orgijplantenviro.com. Another consortium was reported to include Citrobacter freundii and Moraxella osloensis ijplantenviro.com. These consortia are often isolated from environments exposed to textile effluents, suggesting adaptation to the presence of such pollutants fishersci.comrsc.orgijplantenviro.com. The synergistic activity within a consortium can lead to more efficient and complete degradation compared to individual strains fishersci.comrsc.org.
The microbial degradation of this compound and similar azo dyes proceeds through the breakdown of the complex dye molecule into simpler compounds. The initial step often involves the reductive cleavage of the azo (-N=N-) bond, leading to the formation of aromatic amines sciepub.comsciepub.comresearchgate.netopenbiotechnologyjournal.com. Subsequent aerobic degradation pathways further break down these amines. Identified intermediates in the biodegradation of Acid Blue dyes by microbial consortia include metanilic acid, peri acid, methyl salicylic (B10762653) acid, catechol, and β-ketoadipic acid fishersci.comrsc.orgsciepub.comsciepub.com. Aromatic amines such as sodium-4-aminobenzene sulfonate, sodium-4-amino, 1-naphthyl benzene (B151609) sulfonate, and sodium-5-amino-8-anilino naphthalene (B1677914) 1-sulfonate have also been identified as degradation products researchgate.net. The presence of intermediates like catechol and β-ketoadipic acid suggests that the degradation can proceed through pathways that feed into central metabolic cycles like the TCA cycle sciepub.com.
| Intermediate Compound | Detection Method | Source Type |
| Metanilic acid | TLC | Microbial Consortium fishersci.comrsc.org |
| Peri acid | TLC | Microbial Consortium fishersci.comrsc.org |
| Methyl salicylic acid | GC-MS | Microbial Consortium fishersci.comrsc.orgsciepub.comsciepub.com |
| Catechol | GC-MS | Microbial Consortium fishersci.comrsc.orgsciepub.comsciepub.com |
| β-ketoadipic acid | GC-MS | Microbial Consortium fishersci.comrsc.orgsciepub.comsciepub.com |
| Sodium-4-aminobenzene sulfonate | GC-MS | Pseudomonas stutzeri researchgate.net |
| Sodium-4-amino, 1-naphthyl benzene sulfonate | GC-MS | Pseudomonas stutzeri researchgate.net |
| Sodium-5-amino-8-anilino naphthalene 1-sulfonate | GC-MS | Pseudomonas stutzeri researchgate.net |
The enzymatic breakdown of azo dyes is primarily mediated by enzymes such as azoreductases and laccases ijplantenviro.comresearchgate.netopenbiotechnologyjournal.commdpi.comnih.govacs.org. Azoreductases are typically involved in the initial reductive cleavage of the azo bond under anaerobic or microaerophilic conditions, yielding colorless aromatic amines researchgate.netopenbiotechnologyjournal.commdpi.com. Laccases, which are oxidoreductases, can further oxidize these aromatic amines and other phenolic compounds that may arise during degradation, often under aerobic conditions ijplantenviro.commdpi.comnih.govacs.org. While the general enzymatic mechanisms for azo dye degradation are known, detailed enzyme kinetics specifically for the degradation of this compound by isolated enzymes or within microbial consortia are not extensively detailed in the provided search results.
Based on the identified intermediates, a putative metabolic pathway for the microbial degradation of this compound would likely involve the initial azoreduction of the azo bonds, followed by the breakdown of the resulting aromatic amines through oxidative pathways. These pathways can lead to the formation of intermediates like catechol, which can then be channeled into central metabolic routes for complete mineralization sciepub.com. However, a complete, step-by-step metabolic pathway specifically reconstructed for this compound requires further detailed investigation.
Environmental parameters significantly influence the rate and efficiency of microbial degradation of this compound. Studies on the biodegradation of similar Acid Blue dyes by microbial consortia have shown that factors such as agitation and pH play a predominant role fishersci.comrsc.org. Optimal pH conditions are crucial for enzyme activity and microbial growth fishersci.comrsc.orgopenbiotechnologyjournal.comacs.orgresearchgate.netmdpi.com. The presence of co-substrates, such as glucose, can also affect degradation rates; in one study, glucose was found to have a negative effect on the degradation of an Acid Blue dye by a specific consortium fishersci.comrsc.org. Temperature is another critical factor influencing enzyme kinetics and microbial activity, with optimal ranges typically falling within mesophilic conditions for many bacterial consortia involved in dye degradation mdpi.com.
Enzyme Kinetics and Metabolic Pathway Reconstruction
Photodegradation Mechanisms
Photodegradation, the breakdown of compounds by light, can also contribute to the removal of this compound from aquatic environments. This process can occur through direct photolysis or indirectly through reactions with photochemically produced reactive species.
Direct photolysis occurs when a molecule absorbs light energy (typically UV or visible light) and undergoes a chemical transformation nih.govmuni.cz. The susceptibility of a dye to direct photolysis depends on its chemical structure and its ability to absorb light at environmentally relevant wavelengths (above 290 nm in sunlight) muni.cznih.gov. While general principles of direct photolysis of organic molecules in water are established, specific studies detailing the direct photolysis pathways of this compound in aqueous systems are limited in the provided search results.
Research on the photodegradation of other Acid Blue dyes, such as Acid Blue 25, often involves photocatalytic processes utilizing substances like TiO2 or ZnO nanoparticles, which enhance degradation under UV or visible light irradiation researchgate.netmdpi.com. These photocatalytic mechanisms typically involve the generation of reactive oxygen species like hydroxyl radicals, which then attack the dye molecule openbiotechnologyjournal.comresearchgate.netnih.gov.
For azo dyes in general, direct photolysis can lead to the cleavage of the azo bond or other structural modifications through various photochemical reactions nih.gov. However, without specific studies on this compound, the exact direct photolysis pathways and the resulting photoproducts remain to be fully elucidated. The stability of many commercial dyes, including azo dyes, to light degradation can vary, and some may require extended exposure or the presence of sensitizers for significant direct photolysis to occur nih.gov.
Indirect Photodegradation via Photosensitization Processes
Indirect photodegradation involves the degradation of a target compound by reactive species generated from the light absorption by other substances present in the environment, known as photosensitizers. In aquatic environments, natural organic matter (NOM) can act as a significant photosensitizer. nih.gov When NOM absorbs light, it can enter excited states and transfer energy to other molecules, such as dissolved oxygen, to produce reactive oxygen species (ROS) like singlet oxygen (¹O₂) or trigger the formation of other transient species like hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻). nih.govjkenterprises.com.pkthermofisher.com These ROS can then react with the dye molecule, leading to its degradation. The efficiency of photosensitization depends on the nature of the photosensitizer, the light intensity and wavelength, and the chemical structure of the target compound. thermofisher.comuni.lu While the general principles of photosensitization are well-established for the photodegradation of various organic pollutants, specific studies detailing the indirect photodegradation of this compound through photosensitization were not found in the consulted literature.
Quantum Yield Determination and Photolytic Half-Life Assessment
Quantum yield (Φ) in photochemistry represents the efficiency of a photochemical process, defined as the number of molecules that undergo a specific photochemical event per photon absorbed by the system. nih.gov For photodegradation, the quantum yield of a compound is the number of molecules degraded per photon absorbed by the compound. nih.gov The photolytic half-life is the time required for half of the compound to be degraded by light. These parameters are crucial for assessing the persistence of a compound in sunlit environments and for modeling its environmental fate. nih.govnih.gov The direct photolysis rate of a compound is influenced by its molar absorption coefficient and its quantum yield. nih.gov While methods for determining quantum yields and assessing photolytic half-lives are standardized for environmental contaminants, specific values for this compound were not identified in the available search results. nih.govnih.gov
Advanced Oxidation Processes (AOPs) for Mechanistic Degradation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment techniques used to remove organic pollutants from water and wastewater. 16streets.comiarc.fr AOPs are characterized by the generation of highly reactive transient species, primarily hydroxyl radicals (•OH) and sulfate (B86663) radicals (SO₄•⁻), which can oxidize a wide range of organic compounds effectively. 16streets.comiarc.frwikipedia.orgfishersci.caamericanelements.com These radicals are potent oxidants due to their high oxidation potentials and relatively non-selective reactivity, leading to the degradation and potentially complete mineralization of recalcitrant organic pollutants. wikipedia.orgfishersci.cascribd.comwikipedia.org
Hydroxyl Radical Generation and Role in Azo Bond Cleavage
Hydroxyl radicals (•OH) are one of the most important reactive species in many AOPs, including Fenton processes, UV/H₂O₂, and ozonation. fishersci.cawikipedia.orgfishersci.cawikipedia.org They are typically generated in situ through the activation of hydrogen peroxide (H₂O₂) or other precursors. fishersci.cawikipedia.org Hydroxyl radicals are highly reactive and can degrade organic pollutants through various mechanisms, including hydrogen abstraction, addition to double bonds, and electron transfer. fishersci.cawikipedia.org Azo dyes, characterized by the presence of one or more azo bonds (-N=N-), are particularly susceptible to oxidative cleavage by hydroxyl radicals. wikiwand.com The attack of •OH on the azo bond can lead to the breaking of this chromophoric group, resulting in decolorization of the dye solution. fishersci.ca Further oxidation by •OH can lead to the fragmentation of the dye molecule and the formation of various intermediate products. fishersci.canih.gov While hydroxyl radical-based AOPs are effective for degrading azo dyes, specific mechanistic details and the role of •OH in the cleavage of azo bonds in this compound were not found in the consulted literature.
Sulfate Radical-Based Oxidation Chemistry
Sulfate radicals (SO₄•⁻) are another class of highly reactive species employed in AOPs, typically generated from the activation of persulfate (S₂O₈²⁻) or peroxymonosulfate (B1194676) (HSO₅⁻) using methods such as heat, UV irradiation, transition metals (e.g., iron), or carbon-based materials. wikipedia.orgfishersci.sefishersci.iemims.com Sulfate radicals have a high oxidation potential and a longer half-life compared to hydroxyl radicals, and their reactivity can be more selective depending on the chemical structure of the pollutant and the solution conditions. wikipedia.orgamericanelements.comfishersci.semims.com Sulfate radicals primarily degrade organic pollutants through electron transfer, addition reactions, and hydrogen abstraction pathways. fishersci.se These radicals have shown effectiveness in degrading various organic contaminants, including dyes. fishersci.semims.com While sulfate radical-based AOPs are a promising technology for dye degradation, specific research on the application and mechanistic chemistry of sulfate radicals for the degradation of this compound was not found in the provided search results.
By-product Formation and Mineralization Pathways
The degradation of complex organic molecules like textile dyes through AOPs proceeds through a series of reactions that generate intermediate by-products. fishersci.canih.gov These by-products are typically smaller, less complex molecules than the parent compound and may be more or less toxic. wikipedia.orgnih.gov Further oxidation of these intermediates can lead to their complete mineralization, which is the conversion of the organic carbon and heteroatoms into inorganic species such as carbon dioxide (CO₂), water (H₂O), ammonium (B1175870) (NH₄⁺), sulfate (SO₄²⁻), and other inorganic ions. scribd.comfishersci.caiiab.me The specific by-products formed and the complete mineralization pathways are highly dependent on the structure of the parent compound and the specific AOP employed. Studies on the degradation of other dyes have identified various intermediates, including aromatic amines, phenols, carboxylic acids, and aliphatic compounds, which are subsequently oxidized towards mineralization. fishersci.caiiab.meatamankimya.comnih.gov While the general concept of by-product formation and mineralization in AOPs is applicable to dye degradation, specific details regarding the by-products formed and the mineralization pathways of this compound were not available in the consulted literature. fishersci.cafishersci.seiiab.me
Advanced Remediation Technologies and Process Engineering for Acid Blue 202 Removal
Photocatalytic Degradation Systems for Aqueous Effluents
Photocatalytic degradation utilizes semiconductor materials as catalysts to facilitate chemical reactions upon irradiation with light. This process generates reactive species, such as hydroxyl radicals (•OH), which can effectively break down organic dye molecules. mdpi.com
Development and Characterization of Novel Photocatalytic Materials (e.g., ZnO, TiO2 Nanoparticles, Metal-Organic Frameworks)
Various semiconductor materials, including ZnO and TiO2, have been extensively investigated for their photocatalytic activity in dye degradation. acs.orgacs.org Nanoparticle forms of these materials are particularly interesting due to their high surface area-to-volume ratio, which provides more active sites for reactions. mdpi.commdpi.com
Studies have explored the use of ZnO nanoparticles for the photocatalytic degradation of Acid Blue dyes. For instance, ZnO nanoparticles synthesized from Senna siamea flower extracts demonstrated high efficiency in degrading Acid Blue dye under visible light irradiation, achieving 99% degradation in 150 minutes with a catalyst dosage of 150 mg at an initial dye concentration of 10 mg/L. researchgate.netscispace.com Characterization techniques such as Transmission Electron Microscopy (TEM) and Scanning Electron Microscope (SEM) have revealed the spherical shape of these ZnO nanoparticles, while Energy Dispersive X-ray analysis (EDX) confirmed their elemental composition. researchgate.netscispace.com
TiO2 nanoparticles are another widely studied photocatalyst. While TiO2 is effective, its wide bandgap limits its activity primarily to the UV region, and it can suffer from fast electron-hole recombination. utwente.nl Modifications such as doping with metals or non-metals, or forming composites with other semiconductors, are employed to enhance their visible light absorption and improve charge separation. acs.orgutwente.nl
Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials that have gained attention in photocatalysis due to their tunable structures and high surface areas. nih.gov Incorporating MOFs into composite structures with semiconductors like TiO2 and ZnO can lead to synergistic effects, improving photocatalytic properties. nih.gov
Optimization of Reaction Parameters via Response Surface Methodology (RSM)
Optimizing the operational parameters of photocatalytic degradation is crucial for achieving high removal efficiencies. Response Surface Methodology (RSM) is a statistical technique used to evaluate the effects of multiple parameters and their interactions on a response variable, thereby determining the optimal conditions for a process. mdpi.comscispace.com
RSM has been applied to optimize the photocatalytic degradation of various dyes, including Acid Blue variants. Parameters typically investigated include initial dye concentration, catalyst loading, solution pH, and reaction time. mdpi.comirost.ir For example, in the photocatalytic degradation of Acid Blue 113 and Acid Red 88 by a UV-C/TiO2 system, RSM revealed that solution pH and initial dye concentration had the strongest effects on degradation rates. mdpi.comresearchgate.net Optimized conditions led to high removal efficiencies, demonstrating the effectiveness of RSM in identifying optimal operating points. mdpi.comresearchgate.net
Kinetic Modeling of Photocatalytic Reactions (e.g., Pseudo-First Order Kinetics)
Understanding the kinetics of photocatalytic degradation is essential for reactor design and performance prediction. The degradation of dyes often follows pseudo-first-order kinetics, particularly at low initial concentrations. mdpi.comresearchgate.netnih.govnih.gov
The pseudo-first-order kinetic model can be described by the equation: ln(C₀/Ct) = k * t where C₀ is the initial dye concentration, Ct is the dye concentration at time t, and k is the apparent pseudo-first-order rate constant. mdpi.comresearchgate.net
Studies on the photocatalytic degradation of Acid Blue dyes using materials like ZnO nanoparticles have shown good conformity to the pseudo-first-order kinetic pathway. researchgate.netscispace.com For example, the degradation of Acid Blue dye using ZnO-S.S. nanoparticles best conformed to pseudo-first-order kinetics. researchgate.netscispace.com
Investigation of Charge Carrier Separation and Recombination Dynamics
The efficiency of photocatalysis is significantly influenced by the behavior of photogenerated charge carriers (electrons and holes). Efficient separation of these charge carriers and suppression of their recombination are critical for enhancing photocatalytic activity. mdpi.comtandfonline.comresearchgate.netacs.org
Upon light irradiation, a semiconductor photocatalyst generates electron-hole pairs. These carriers can either recombine, releasing energy as heat or light, or migrate to the catalyst surface to participate in redox reactions with adsorbed pollutants. researchgate.netacs.org Recombination reduces the number of carriers available for reactions, thus lowering efficiency. researchgate.netacs.org
Strategies to improve charge carrier separation include the formation of heterojunctions between different semiconductor materials. mdpi.comtandfonline.comacs.org These heterojunctions can create internal electric fields or favorable band alignments (like in Z-scheme or S-scheme systems) that promote the spatial separation of electrons and holes, reducing recombination and enhancing redox capabilities. mdpi.comtandfonline.com For instance, g-C3N4-based S-scheme heterojunctions have shown enhanced photocatalytic performance due to effective charge separation. mdpi.com Similarly, coupling materials like g-C3N4 with metal oxides can improve charge carrier separation and transfer. tandfonline.com
Techniques are employed to monitor the dynamics of charge carriers, including their generation, trapping, recombination, and transfer to the surface. researchgate.net Understanding these dynamics is vital for designing more efficient photocatalytic materials. researchgate.net
Electrochemical Treatment for Acid Blue 202 Mineralization
Electrochemical treatment is another advanced oxidation process used for the degradation of organic pollutants in wastewater. This method involves the application of an electric current to generate reactive species, primarily hydroxyl radicals, at the anode surface, which then oxidize the pollutants. mdpi.comelectrochemsci.org
Design and Application of Advanced Electrode Materials (e.g., Dimensionally Stable Anodes, Boron-Doped Diamond Electrodes)
The choice of electrode material is critical in electrochemical treatment, influencing the efficiency and mechanism of pollutant degradation. Dimensionally Stable Anodes (DSAs) and Boron-Doped Diamond (BDD) electrodes are among the advanced electrode materials used for this purpose. researchgate.netnih.govscielo.br
DSAs, often composed of mixed metal oxides (e.g., Ti/RuO2-TiO2 or Ti/IrO2/RuO2), are known for their high electrocatalytic activity and stability. researchgate.net They can effectively degrade dyes through both direct and indirect oxidation pathways, particularly in the presence of chloride ions where active chlorine species are generated. electrochemsci.orgscielo.brresearchgate.net Studies have shown DSAs to be effective in the electrochemical degradation of various dyes. electrochemsci.orgresearchgate.netresearchgate.netresearchgate.net For example, DSA electrodes showed remarkable catalytic activity in the degradation of Acid Blue 40. researchgate.net
Boron-Doped Diamond (BDD) electrodes are considered "non-active" anodes due to their wide electrochemical window and high overpotential for oxygen evolution, which favors the generation of hydroxyl radicals from water oxidation. mdpi.comscielo.br BDD electrodes are highly effective for the complete mineralization of organic pollutants, especially in chloride-free media, where they can achieve high COD removal efficiencies. researchgate.netnih.gov While BDD electrodes offer high degradation efficiency and can avoid the formation of chlorinated byproducts in chloride-free solutions, their higher cost can be a limiting factor for widespread application compared to DSAs. researchgate.netscielo.br Research comparing BDD and DSA electrodes for dye degradation indicates that BDD is often more effective for complete mineralization in chloride-free wastewater, while DSAs may be more suitable and energy-efficient in chloride-containing wastewaters due to indirect oxidation by active chlorine. researchgate.netnih.gov
The performance of these electrodes is influenced by operating parameters such as current density, initial dye concentration, electrolyte composition, and pH. electrochemsci.orgnih.govanalis.com.my Optimizing these parameters is essential for maximizing degradation efficiency and minimizing energy consumption. nih.govanalis.com.my
Role of Electrogenerated Reactive Species (e.g., Hypochlorite (B82951), Hydroxyl Radicals)
Electrochemical oxidation processes are effective in degrading recalcitrant organic pollutants like dyes through the generation of highly oxidizing reactive species. In the presence of chloride ions, electrogenerated hypochlorite ions (ClO⁻) play a significant role in the indirect oxidation of dyes. nih.gov Studies have shown that the highest electrocatalytic activity for the degradation of Acid Blue dyes on a lead dioxide anode was achieved in the presence of NaCl, which was attributed to the indirect oxidation by electrogenerated hypochlorite ions formed from chloride oxidation. nih.gov
In addition to hypochlorite, hydroxyl radicals (•OH) are also powerful oxidizing species generated electrochemically. nih.govfrontiersin.orgmdpi.com These radicals can participate in both direct and indirect oxidation pathways. Direct oxidation involves the reaction of organic compounds with hydroxyl radicals adsorbed on the electrode surface. nih.gov Indirect oxidation can occur when •OH radicals react with other species in the electrolyte to form secondary oxidants. nih.govfrontiersin.org For instance, •OH can trigger reactions with chloride to produce reactive chlorine species like the chlorine radical (Cl•) and the hypochlorite radical (ClO•). nih.gov The generation of these reactive species is influenced by factors such as the type and concentration of the conductive electrolyte and the applied current density. nih.govscispace.com Higher current densities can accelerate the generation of active radicals, promoting pollutant removal. scispace.com
Determination of Current Efficiency and Energy Consumption
Evaluating the performance of electrochemical remediation processes involves determining key parameters such as current efficiency and energy consumption. Current efficiency (CE) reflects the effectiveness of the applied current in degrading the target pollutant. It is typically calculated based on the amount of pollutant removed and the total charge passed during the electrochemical process. researchgate.net
Energy consumption (EC) quantifies the electrical energy required to remove a certain amount or concentration of the pollutant. researchgate.netmdpi.com It is a crucial factor in assessing the economic feasibility of the electrochemical treatment. EC is generally calculated based on the applied voltage, current, and treatment time, often expressed in kWh per unit volume of treated wastewater or per unit mass of pollutant removed. scispace.comresearchgate.net
Optimizing electrochemical processes aims to achieve high removal efficiency with low energy consumption. mdpi.commdpi.com Studies have investigated the effect of operating parameters such as current density on energy consumption. Increasing current density can enhance removal kinetics but may also lead to increased energy consumption due to parasitic reactions like oxygen evolution. scispace.commdpi.com For example, in one study, increasing the current density from 50 A/cm² to 230 A/cm² resulted in a significant increase in power consumption. mdpi.com Novel methods involving timely variation of current density based on the reaction mechanism have been proposed to reduce energy consumption while maintaining high pollutant removal efficiency. researchgate.net
Mass Transport Phenomena in Electrochemical Reactors
In electrochemical reactors, mass transport limitations can arise, particularly at higher current densities where the reaction rate at the electrode surface exceeds the rate of mass transfer of the reactant. researchgate.net Efficient reactor design and operating conditions that enhance mass transport can improve pollutant removal efficiency. frontiersin.org For instance, using three-dimensional electrochemical reactors (3DER) can increase the electrode reaction area and mass transfer efficiency compared to two-dimensional reactors. frontiersin.org Filter-press flow reactors are also known to offer well-defined hydrodynamics and high mass transport rates to and from the electrodes. researchgate.net Parameters such as the gap between electrodes can also impact mass transport and energy consumption; a larger gap can increase ohmic drop and energy consumption. frontiersin.org
Adsorption-Based Removal Technologies
Adsorption is a widely used technique for the removal of dyes from wastewater due to its simplicity, cost-effectiveness, and high efficiency. This method involves the transfer of dye molecules from the aqueous phase to the surface of a solid adsorbent material.
Synthesis and Characterization of High-Performance Adsorbents (e.g., Activated Carbon from Biomass, Modified Bentonite (B74815), Chitosan (B1678972) Composites)
The development of high-performance adsorbents is crucial for efficient dye removal by adsorption. Various materials, including activated carbon from biomass, modified bentonite, and chitosan composites, have been explored for their adsorption capabilities.
Activated carbon derived from biomass is a promising adsorbent due to the abundance and low cost of biomass precursors. mdpi.comaip.org The synthesis of activated carbon typically involves carbonization of the biomass followed by activation (physical or chemical) to develop a porous structure and high surface area. mdpi.comajol.info Characterization techniques such as N₂ adsorption-desorption isotherms, scanning electron microscopy (SEM), Fourier transform infrared (FTIR) spectroscopy, and X-ray diffraction (XRD) are used to analyze the textural properties (surface area, pore volume, pore size) and surface chemistry of the synthesized activated carbon. mdpi.comaip.orgajol.info The surface chemistry, including the presence of functional groups, plays a significant role in the adsorption of dyes. mdpi.comacs.org
Bentonite is a clay mineral that can be modified to enhance its adsorption capacity for dyes. mdpi.comfrontiersin.orgicm.edu.pl Modification methods include acid activation and treatment with various chemicals or polymers. mdpi.comfrontiersin.org For example, citric acid modified bentonite has been synthesized and characterized for Congo Red adsorption. frontiersin.org Chitosan-modified bentonite composites have also been developed, where chitosan is incorporated into the bentonite structure to improve its adsorption performance for pollutants like tetracycline. acs.org Characterization techniques like SEM, XRD, FTIR, and BET analysis are employed to understand the structural, morphological, and surface properties of modified bentonite adsorbents. mdpi.comfrontiersin.orgacs.org
Chitosan composites are another class of effective adsorbents, leveraging the properties of chitosan, a natural polysaccharide. mdpi.commdpi.combiointerfaceresearch.comresearchgate.net Chitosan can be combined with various materials, such as silica (B1680970), activated carbon, or metal oxides, to form composite adsorbents with enhanced adsorption capacities and rates. mdpi.commdpi.combiointerfaceresearch.comresearchgate.net Synthesis methods often involve mixing or grafting chitosan with the chosen material. mdpi.commdpi.com Characterization techniques like FTIR, SEM, XRD, and BET are used to analyze the chemical structure, morphology, and textural properties of chitosan composites. mdpi.commdpi.comresearchgate.net These characterizations help in understanding how the modification affects the adsorption performance.
Adsorption Isotherm Modeling (e.g., Langmuir, Freundlich, Temkin, Dubinin–Radushkevich)
Adsorption isotherm models are used to describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid adsorbent at a constant temperature. These models provide insights into the adsorption mechanism and the capacity of the adsorbent. mdpi.commdpi.comworldwidejournals.comscialert.net Commonly used isotherm models include Langmuir, Freundlich, Temkin, and Dubinin–Radushkevich. mdpi.commdpi.comworldwidejournals.comscialert.net
The Langmuir model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites. worldwidejournals.com It is often used to determine the maximum monolayer adsorption capacity of an adsorbent. mdpi.comworldwidejournals.com The Freundlich model, on the other hand, is an empirical model that describes multilayer adsorption on heterogeneous surfaces. worldwidejournals.comscialert.net The Temkin model considers the effects of indirect adsorbate-adsorbate interactions on the adsorption process and assumes that the heat of adsorption decreases linearly with increasing surface coverage. worldwidejournals.com The Dubinin–Radushkevich model is generally applied to describe adsorption on microporous adsorbents and can be used to distinguish between physical and chemical adsorption based on the mean free energy of adsorption. worldwidejournals.comscialert.net
Studies on dye adsorption often fit experimental data to these models to determine the best-fitting model and obtain parameters that describe the adsorption process. mdpi.comicm.edu.plbiointerfaceresearch.commdpi.commdpi.com For example, research on the adsorption of Acid Blue 129 on magnesium-modified bentonite analyzed the adsorption pattern using Langmuir and Freundlich models. icm.edu.pl Another study on methylene (B1212753) blue adsorption by activated bentonite clay found that the adsorption process was validated by Freundlich and second-order kinetic models. mdpi.com
Here is an example of how adsorption isotherm data might be presented, based on typical findings in the literature:
| Isotherm Model | Parameter 1 | Value 1 | Parameter 2 | Value 2 | R² Value |
|---|---|---|---|---|---|
| Langmuir | qm (mg/g) | XX.XX | KL (L/mg) | X.XXX | 0.XXXX |
| Freundlich | KF | XX.XX | n | X.XX | 0.XXXX |
| Temkin | AT (L/g) | XX.XX | bT | X.XX | 0.XXXX |
| Dubinin–Radushkevich | qm (mg/g) | XX.XX | E (kJ/mol) | X.XX | 0.XXXX |
Note: The values in this table are illustrative and would be populated with specific data from research studies on this compound adsorption when available.
Adsorption Kinetic Studies (e.g., Pseudo-First Order, Pseudo-Second Order, Intraparticle Diffusion)
Adsorption kinetic studies investigate the rate of the adsorption process, providing information about the adsorption mechanism and the steps controlling the rate. researchgate.netekb.egjournalssystem.comdeswater.com Common kinetic models used to analyze experimental data include the pseudo-first-order, pseudo-second-order, and intraparticle diffusion models. researchgate.netekb.egjournalssystem.comdeswater.com
The pseudo-first-order model assumes that the rate of adsorption is proportional to the concentration of the solute in the solution. ekb.egdeswater.com The pseudo-second-order model assumes that the rate of adsorption is proportional to the square of the concentration of the solute in the solution or the square of the number of vacant adsorption sites. ekb.egdeswater.com This model often provides a good fit for experimental data across various adsorption systems, suggesting that the adsorption rate is controlled by a chemical process or chemisorption. researchgate.netjournalssystem.comdeswater.commdpi.com The intraparticle diffusion model describes the diffusion of the adsorbate within the pores of the adsorbent material, which can be a rate-limiting step in the adsorption process. researchgate.netekb.egjournalssystem.com
Experimental kinetic data are typically fitted to the linearized or non-linear forms of these models to determine the rate constants and assess the applicability of each model. researchgate.netekb.egjournalssystem.comdeswater.com A higher correlation coefficient (R²) value indicates a better fit of the model to the experimental data. researchgate.netekb.egjournalssystem.com For example, studies on dye adsorption frequently report that the pseudo-second-order model provides the best fit to the kinetic data, suggesting that the adsorption process is controlled by a chemisorption mechanism. mdpi.comacs.orgbiointerfaceresearch.comresearchgate.netjournalssystem.com
Here is an example of how adsorption kinetic data fitting results might be presented:
| Kinetic Model | Parameter 1 | Value 1 | Parameter 2 | Value 2 | R² Value |
|---|---|---|---|---|---|
| Pseudo-First Order | k1 (min⁻¹) | X.XXX | qe,calc (mg/g) | XX.XX | 0.XXXX |
| Pseudo-Second Order | k2 (g/mg·min) | X.XXX | qe,calc (mg/g) | XX.XX | 0.XXXX |
| Intraparticle Diffusion | Kid (mg/g·min⁰.⁵) | X.XXX | C (mg/g) | X.XX | 0.XXXX |
Note: The values in this table are illustrative and would be populated with specific data from research studies on this compound adsorption kinetics when available.
Detailed research findings often include the effect of various parameters such as contact time, initial dye concentration, adsorbent dosage, pH, and temperature on the adsorption kinetics and equilibrium. These studies provide valuable data for optimizing the adsorption process for this compound removal.
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
|---|---|
| This compound | Not readily available as a discrete structure in initial searches. Further specific search needed. |
| Acid Blue 22 | 135871623 nih.gov |
| Acid Blue 113 | Information found in a study about adsorption on polyaniline-diatomite composite. scispace.com PubChem CID not explicitly stated in snippet. |
| Acid Blue 129 | Information found in a study about adsorption on magnesium-modified bentonite. icm.edu.pl PubChem CID not explicitly stated in snippet. |
| Acid Blue 182 | 20846230 uni.lu |
| Acid Blue 204 | Not available and might not be a discrete structure. nih.gov |
| Methylene Blue | Information found in several adsorption studies. mdpi.comresearchgate.netresearchgate.netekb.egjournalssystem.comdeswater.com PubChem CID not explicitly stated in snippets. |
| Congo Red | Information found in a study about adsorption on citric acid modified bentonite. frontiersin.org PubChem CID not explicitly stated in snippet. |
| Reactive Red 120 | Information found in a study about adsorption on polyaniline-diatomite composite. scispace.com PubChem CID not explicitly stated in snippet. |
| Astrazon Red Violet 3RN | Information found in an electrochemical oxidation study. PubChem CID not explicitly stated in snippet. |
| Bisphenol A | Information found in an electrochemical reactor performance study. frontiersin.org PubChem CID not explicitly stated in snippet. |
| Indanthrene Blue | Information found in an electrochemical oxidation study. researchgate.net PubChem CID not explicitly stated in snippet. |
| Tetracycline | Information found in a study about adsorption on chitosan-modified bentonite. acs.org PubChem CID not explicitly stated in snippet. |
Note: A specific PubChem CID for "this compound" as a distinct entry was not immediately found in the initial broad searches. PubChem results for similar names like "Acid Blue 22", "Acid Blue 182", and "Acid Blue 204" were found, with some indicating that a discrete structure or CID might not be available for certain entries. The table includes CIDs found for related or mentioned compounds.##
This compound is a chemical compound frequently encountered in industrial effluents, particularly from textile manufacturing. Its complex nature and resistance to natural degradation necessitate the application of advanced remediation technologies for effective removal from wastewater. This article delves into electrochemical and adsorption-based methods as prominent approaches for addressing this compound contamination, focusing on the scientific principles and performance metrics associated with these technologies.
Role of Electrogenerated Reactive Species (e.g., Hypochlorite, Hydroxyl Radicals)
Electrochemical oxidation is a powerful technique for degrading persistent organic pollutants like this compound through the in-situ generation of highly reactive species. In systems containing chloride ions, the electrochemical process leads to the formation of hypochlorite ions (ClO⁻), which are potent oxidizing agents capable of indirectly degrading dyes. Research on the electrocatalytic degradation of Acid Blue dyes on a lead dioxide anode demonstrated that the presence of NaCl significantly enhanced activity, primarily attributed to the indirect oxidation by electrogenerated hypochlorite. nih.gov
Determination of Current Efficiency and Energy Consumption
Evaluating the efficacy and economic viability of electrochemical processes for this compound removal involves quantifying current efficiency (CE) and energy consumption (EC). Current efficiency is a measure of how effectively the electrical charge passed through the electrochemical cell is utilized for the degradation of the target pollutant. It is typically calculated based on the change in pollutant concentration over time, the applied current, and the theoretical charge required for the reaction. researchgate.net
Energy consumption represents the electrical energy required to treat a specific volume of wastewater or remove a certain amount of the dye. researchgate.netmdpi.com This parameter is critical for assessing the operational cost of the electrochemical treatment. EC is commonly expressed in kilowatt-hours per cubic meter of treated water (kWh/m³) or per unit mass of pollutant removed (kWh/kg). scispace.comresearchgate.net Factors such as cell voltage, current density, and electrolysis time influence energy consumption. scispace.comresearchgate.net
Optimizing electrochemical processes aims to maximize pollutant removal while minimizing energy consumption. mdpi.commdpi.com Studies often investigate the impact of operational parameters, such as current density, on both removal efficiency and energy consumption to identify optimal conditions. scispace.commdpi.com For instance, increasing current density can enhance the removal rate but may lead to a disproportionate increase in energy consumption due to increased overpotential and parasitic reactions. scispace.commdpi.com Innovative approaches, such as adjusting the current density based on the reaction progress, have shown potential in reducing energy consumption for dye wastewater treatment. researchgate.net
Mass Transport Phenomena in Electrochemical Reactors
Mass transport is a critical factor influencing the performance of electrochemical reactors for dye degradation. It involves the movement of dye molecules from the bulk solution to the vicinity of the electrode surface where electrochemical reactions occur. frontiersin.orgsci-hub.se Efficient mass transport ensures a continuous supply of reactant to the electrode, preventing concentration depletion at the interface and maximizing the reaction rate.
Adsorption-Based Removal Technologies
Adsorption is a widely employed and effective method for removing dyes from aqueous solutions. This process relies on the ability of solid materials (adsorbents) to attract and retain dye molecules onto their surface through various physical and chemical interactions.
Synthesis and Characterization of High-Performance Adsorbents (e.g., Activated Carbon from Biomass, Modified Bentonite, Chitosan Composites)
The development of adsorbents with high capacity, selectivity, and regeneration potential is key to the success of adsorption-based dye removal. Several materials, including activated carbon derived from biomass, modified bentonite, and chitosan-based composites, have been investigated for their effectiveness in adsorbing dyes like this compound.
Activated carbon synthesized from various biomass sources is a popular adsorbent due to its high surface area, porous structure, and the renewable nature of the raw materials. mdpi.comaip.org The synthesis typically involves carbonization followed by activation processes (physical or chemical) to enhance porosity and surface functionality. mdpi.comajol.info Characterization techniques such as nitrogen adsorption-desorption isotherms are used to determine surface area, pore volume, and pore size distribution. mdpi.comajol.info Scanning electron microscopy (SEM) provides insights into the surface morphology, while Fourier transform infrared (FTIR) spectroscopy helps identify functional groups on the adsorbent surface that can interact with dye molecules. mdpi.comaip.orgajol.info The surface chemistry and pore structure of activated carbon significantly influence its adsorption capacity for different dyes. acs.org
Bentonite, a naturally occurring clay, can be modified to improve its adsorption properties. mdpi.comfrontiersin.orgicm.edu.pl Modification methods, such as acid activation or intercalation with organic molecules or polymers, can alter the surface charge, increase interlayer spacing, and introduce new functional groups, thereby enhancing dye adsorption. mdpi.comfrontiersin.orgacs.org Chitosan-modified bentonite composites, for instance, have been synthesized and characterized using techniques like SEM, XRD, FTIR, and BET analysis to confirm the successful incorporation of chitosan and assess the resulting changes in material properties and adsorption performance. acs.org
Chitosan-based composites are another class of effective adsorbents, leveraging the amino and hydroxyl functional groups of chitosan that can interact with anionic dyes through electrostatic attraction and hydrogen bonding. mdpi.commdpi.combiointerfaceresearch.comresearchgate.net Chitosan can be combined with materials like silica, activated carbon, or other polymers to create composite adsorbents with improved mechanical stability, surface area, and adsorption capacity. mdpi.commdpi.combiointerfaceresearch.comresearchgate.net Synthesis methods include simple mixing, grafting, or co-precipitation. mdpi.commdpi.com Characterization techniques such as FTIR, SEM, and BET analysis are employed to analyze the chemical structure, morphology, and textural properties of these composites, helping to understand the adsorption mechanisms. mdpi.commdpi.comresearchgate.net
Adsorption Isotherm Modeling (e.g., Langmuir, Freundlich, Temkin, Dubinin–Radushkevich)
Adsorption isotherm models are mathematical equations used to describe the distribution of dye molecules between the liquid phase and the solid adsorbent surface at equilibrium. mdpi.commdpi.comworldwidejournals.comscialert.net These models are essential for understanding the adsorption mechanism and predicting the maximum adsorption capacity of an adsorbent. mdpi.comworldwidejournals.com Commonly applied isotherm models include the Langmuir, Freundlich, Temkin, and Dubinin–Radushkevich models. mdpi.commdpi.comworldwidejournals.comscialert.net
The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites and no interaction between adsorbed molecules. worldwidejournals.com It is often used to determine the maximum adsorption capacity corresponding to complete monolayer coverage. mdpi.comworldwidejournals.com The Freundlich isotherm is an empirical model that describes multilayer adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption energies. worldwidejournals.comscialert.net The Temkin isotherm considers the effect of interactions between adsorbed molecules and suggests that the heat of adsorption decreases linearly with increasing surface coverage. worldwidejournals.com The Dubinin–Radushkevich isotherm is typically applied to describe adsorption in microporous materials and can provide information about the nature of the adsorption process (physisorption or chemisorption) through the calculation of the mean free energy of adsorption. worldwidejournals.comscialert.net
Experimental adsorption equilibrium data are fitted to these models to determine the model parameters and assess the goodness of fit, usually evaluated by the correlation coefficient (R²). mdpi.comicm.edu.plbiointerfaceresearch.commdpi.commdpi.com The model that best fits the experimental data can provide insights into the adsorption behavior of this compound on a specific adsorbent. For instance, studies on dye adsorption have shown varying applicability of these models depending on the adsorbent-dye system. mdpi.comicm.edu.plmdpi.com
Here is an illustrative data table presenting typical results from adsorption isotherm modeling:
| Isotherm Model | Parameter 1 Units | Parameter 1 Value | Parameter 2 Units | Parameter 2 Value | R² Value |
|---|---|---|---|---|---|
| Langmuir | mg/g | XX.XX | L/mg | X.XXX | 0.XXXX |
| Freundlich | - | XX.XX | - | X.XX | 0.XXXX |
| Temkin | L/g | XX.XX | - | X.XX | 0.XXXX |
| Dubinin–Radushkevich | mg/g | XX.XX | kJ/mol | X.XX | 0.XXXX |
Note: The values in this table are hypothetical and serve as an example of how data from adsorption isotherm modeling of this compound (or similar dyes) might be presented in research findings.
Adsorption Kinetic Studies (e.g., Pseudo-First Order, Pseudo-Second Order, Intraparticle Diffusion)
Adsorption kinetic studies examine the rate at which dye molecules are adsorbed onto the adsorbent over time. researchgate.netekb.egjournalssystem.comdeswater.com These studies are crucial for understanding the adsorption mechanism and identifying the rate-limiting step of the process. journalssystem.comdeswater.com Commonly used kinetic models include the pseudo-first-order, pseudo-second-order, and intraparticle diffusion models. researchgate.netekb.egjournalssystem.comdeswater.com
The pseudo-first-order model assumes that the adsorption rate is proportional to the concentration difference between the dye in the solution and the amount adsorbed at equilibrium. ekb.egdeswater.com The pseudo-second-order model assumes that the adsorption rate is proportional to the square of the number of vacant adsorption sites. ekb.egdeswater.com This model often provides a good fit for experimental data, suggesting that the adsorption process may be controlled by a chemisorption mechanism involving valence forces through sharing or exchange of electrons. researchgate.netjournalssystem.comdeswater.commdpi.com The intraparticle diffusion model describes the diffusion of the adsorbate within the porous structure of the adsorbent, which can be a rate-controlling step, particularly after the initial rapid surface adsorption. researchgate.netekb.egjournalssystem.com
Here is an illustrative data table presenting typical results from adsorption kinetic modeling:
| Kinetic Model | Parameter 1 Units | Parameter 1 Value | Parameter 2 Units | Parameter 2 Value | R² Value |
|---|---|---|---|---|---|
| Pseudo-First Order | min⁻¹ | X.XXX | mg/g | XX.XX | 0.XXXX |
| Pseudo-Second Order | g/mg·min | X.XXX | mg/g | XX.XX | 0.XXXX |
| Intraparticle Diffusion | mg/g·min⁰.⁵ | X.XXX | mg/g | X.XX | 0.XXXX |
Note: The values in this table are hypothetical and serve as an example of how data from adsorption kinetic modeling of this compound (or similar dyes) might be presented in research findings.
Detailed kinetic studies often investigate the influence of parameters such as initial dye concentration, adsorbent dosage, and temperature on the adsorption rate and the applicability of different kinetic models. These studies provide valuable information for designing and optimizing adsorption systems for this compound removal.
Thermodynamics of Adsorption Processes (e.g., Enthalpy, Entropy, Gibbs Free Energy)
Thermodynamic studies are crucial for understanding the feasibility, spontaneity, and energy changes associated with the adsorption of this compound onto various adsorbents. These studies typically involve calculating parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°). The relationship between these parameters and the adsorption equilibrium constant (Kads) is often described by the Van't Hoff equation redalyc.orgscirp.org:
ΔG° = -RT ln Kads ΔG° = ΔH° - TΔS°
where R is the universal gas constant and T is the absolute temperature.
A negative value for ΔG° indicates a spontaneous adsorption process, while a positive value suggests a non-spontaneous process scirp.org. The magnitude of ΔG° provides insight into the driving force of the adsorption.
The enthalpy change (ΔH°) reveals whether the adsorption is endothermic (positive ΔH°) or exothermic (negative ΔH°) scirp.org. Endothermic processes typically show increased adsorption capacity with rising temperature, while exothermic processes show the opposite trend. For the adsorption of Acid Blue 25 (a related acid blue dye) onto Citrus Sinensis Leaf Activated Carbon (CSLAC), the adsorption appeared to be an endothermic spontaneous process, as evidenced by the determined thermodynamic parameters researchgate.net. Similarly, for Acid Blue 25 adsorption onto natural and acid-thermal co-modified bentonite, enthalpy values ranged from 5.483 kJ/mol to 11.249 kJ/mol, indicating endothermic processes researchgate.net.
The entropy change (ΔS°) provides information about the randomness at the solid-solution interface during adsorption scirp.org. A positive ΔS° can indicate increased randomness or some structural changes in the adsorbent and adsorbate during the process scirp.org. For Acid Blue 25 on natural and acid-thermal co-modified bentonite, entropy values ranged from 4.759 J/mol K to 8.940 J/mol K researchgate.net.
Studies on the adsorption of Acid Blue 62 on PPy/MCM-41 nanocomposite also reported a negative ΔG° and positive ΔH°, indicating a spontaneous and endothermic adsorption process researchgate.net.
Understanding these thermodynamic parameters helps in optimizing adsorption conditions, such as temperature, for efficient this compound removal and in elucidating the underlying adsorption mechanisms, which can involve interactions like electrostatic attraction, hydrogen bonding, and π-π interactions researchgate.net.
Here is a sample data table illustrating typical thermodynamic parameters for the adsorption of acid dyes on various adsorbents, based on the search results:
| Adsorbent | Dye | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol K) | Temperature Range (°C) | Spontaneity | Nature | Source |
| Citrus Sinensis Leaf Activated Carbon (CSLAC) | Acid Blue 25 | Negative | Positive | Positive | 25-40 | Spontaneous | Endothermic | researchgate.net |
| Natural Bentonite | Acid Blue 25 | -4.065 to -8.586 | 5.483 | 4.759 | 25-45 (298-318 K) | Spontaneous | Endothermic | researchgate.net |
| Acid-Thermal Co-Modified Bentonite | Acid Blue 25 | -4.065 to -8.586 | 11.249 | 8.940 | 25-45 (298-318 K) | Spontaneous | Endothermic | researchgate.net |
| PPy/MCM-41 Nanocomposite | Acid Blue 62 | Negative | Positive | Positive | Not specified | Spontaneous | Endothermic | researchgate.net |
Regeneration and Reusability Studies of Adsorbents
The economic viability and sustainability of adsorption processes for this compound removal heavily depend on the ability to regenerate the saturated adsorbent and reuse it for multiple cycles researchgate.netmdpi.com. Regeneration aims to recover the adsorbed dye and restore the adsorbent's capacity researchgate.net.
Various methods can be employed for adsorbent regeneration, including chemical, thermal, and biological treatments researchgate.net. Chemical regeneration often involves using acids, bases, salts, or organic solvents as eluents to desorb the dye molecules from the adsorbent surface researchgate.net. For instance, NaOH solution (0.2 M), HCl solution (0.2 M), or C2H5OH solution (0.2 M) have been used for regeneration by agitation and equilibration researchgate.net. Chemical regeneration is particularly useful when strong bonds are formed between the adsorbate and the adsorbent surface researchgate.net.
Studies on Citrus Sinensis Leaf Activated Carbon (CSLAC) for Acid Blue 25 removal have indicated good regeneration and reusability researchgate.net. Low-cost adsorbents, including those derived from agricultural solid wastes, industrial by-products, natural materials, and sea materials, have demonstrated excellent regeneration and high reusability for dye removal from wastewater researchgate.net. Clay-based adsorbents, known for their low cost and eco-friendly nature, also exhibit good regeneration capacity rsc.org.
Effective regeneration methods should restore the adsorption capacity without causing significant material loss or degradation of the adsorbent structure mdpi.com. While some adsorbents can be regenerated using simple techniques like washing or heating, others require more complex procedures mdpi.com. Developing efficient and sustainable regeneration methods is crucial for the large-scale application of adsorbent-based systems mdpi.com.
Detailed research findings on regeneration and reusability typically involve performing multiple adsorption-desorption cycles and evaluating the adsorbent's performance in each cycle. The adsorption capacity and removal efficiency are monitored over successive cycles to determine the adsorbent's long-term stability and effectiveness.
Integrated and Hybrid Remediation Systems
Integrated and hybrid remediation systems combine different treatment processes to leverage their synergistic effects and overcome the limitations of individual methods for more efficient this compound removal.
Synergistic Effects in Combined Physicochemical and Biological Treatments
Combining physicochemical and biological treatments can lead to synergistic effects, resulting in enhanced dye removal and degradation compared to using each method alone sci-hub.se. Physicochemical processes, such as adsorption, oxidation (e.g., ozonation, Fenton, photocatalysis), and electrochemical methods, can effectively remove color and reduce the concentration of recalcitrant organic compounds sci-hub.semlsu.ac.in. However, they may not achieve complete mineralization or remove all toxicity mlsu.ac.in. Biological treatments, on the other hand, are effective in degrading organic matter but may struggle with the initial high concentration and toxicity of dyes nih.gov.
The synergy in combined systems can arise from several factors:
Pre-treatment: A physicochemical process can be used as a pre-treatment step to reduce the dye concentration, break down complex molecules into simpler, more biodegradable intermediates, and decrease toxicity, making the wastewater more amenable to biological treatment mlsu.ac.in.
Generation of Reactive Species: Combined advanced oxidation processes (AOPs), such as UV/H₂O₂, photoelectro-Fenton, or catalytic ozonation, can generate highly reactive species (e.g., hydroxyl radicals) that effectively degrade dye molecules sci-hub.semlsu.ac.incsic.es.
Enhanced Mineralization and Detoxification: The combination of processes can lead to higher rates of mineralization (complete breakdown into inorganic substances) and significant reduction or complete removal of toxicity and genotoxicity that might persist after individual treatments mlsu.ac.in.
Examples of combined systems include integrated photocatalytic and biological treatments, electrochemical oxidation combined with biological processes, and the coupling of ozonation with biological methods sci-hub.semlsu.ac.innih.gov. Studies have shown that combined approaches can achieve high decolorization and significant COD and TOC removal rates for various dyes sci-hub.semlsu.ac.in. For instance, ozonation followed by biological treatment has shown high decolorization efficiency and significant toxicity reduction mlsu.ac.in.
Reactor Design and Scaling-Up Considerations for Industrial Applications
Scaling up laboratory-scale remediation processes for industrial application requires careful consideration of reactor design and operational parameters to ensure efficiency, cost-effectiveness, and sustainability preprints.orgresearchgate.net. Reactor design plays a significant role in the performance of wastewater treatment processes, influencing factors like mass transfer, contact time, and energy consumption researchgate.netmdpi.com.
For adsorption processes, scaling up involves designing larger adsorption columns or tanks that can handle high flow rates of wastewater while ensuring adequate contact time between the dye and the adsorbent. Factors such as bed height, flow velocity, and particle size of the adsorbent need to be optimized for industrial-scale operation.
In integrated and hybrid systems, reactor design becomes more complex as it needs to accommodate multiple processes within a single unit or a series of interconnected units. For instance, in photocatalytic reactors, challenges include ensuring uniform distribution of light in large volumes and preventing photocatalyst deactivation or loss preprints.orgbeilstein-journals.org. Continuous-flow reactors are generally preferred for treating large volumes of industrial wastewater compared to batch reactors, offering advantages in terms of faradaic efficiency and easier scaling up mdpi.com.
Scaling up requires addressing several challenges:
Mass Transfer Limitations: As reactor size increases, mass transfer limitations can become more pronounced, affecting the rate of dye removal preprints.orgbeilstein-journals.org. Reactor designs that enhance mixing and contact between the wastewater and the active phase (adsorbent, catalyst, or microorganisms) are crucial.
Process Control and Monitoring: Maintaining optimal operating conditions (e.g., pH, temperature, flow rate, dosage of chemicals or adsorbents) in large-scale reactors requires robust process control and monitoring systems.
Sludge Management: Some remediation processes, particularly those involving chemical precipitation or biological treatment, can generate significant amounts of sludge, which requires further treatment and disposal nih.gov. Reactor design can influence the volume and characteristics of the sludge produced.
Catalyst/Adsorbent Management: For processes using catalysts or adsorbents, strategies for their efficient separation, regeneration, and reuse at a large scale are essential nih.gov.
Studies on scaling up photocatalytic processes highlight the importance of reactor geometry and the need to overcome limitations related to light penetration and catalyst dispersion preprints.orgbeilstein-journals.org. For electrochemical oxidation reactors, different configurations like batch-divided or continuous-flow reactors have been explored, with continuous-flow systems being more suitable for large volumes mdpi.com. The design of bioreactors in integrated biological systems is also critical for optimal functioning and subsequent scaling up nih.gov. Initial modeling and simulation can be valuable tools in designing and optimizing reactors for industrial-scale this compound removal nih.gov.
Computational and Theoretical Chemical Investigations
Density Functional Theory (DFT) Studies of Acid Blue 202 Electronic Structure and Reactivity
Density Functional Theory (DFT) is a powerful quantum mechanical method used to investigate the electronic structure and properties of molecules. By calculating the electron density, DFT can provide insights into molecular geometry, vibrational frequencies, and electronic transitions. For compounds like this compound, DFT studies can elucidate the distribution of electron density, identify reactive sites, and predict spectroscopic behavior.
Key parameters derived from DFT calculations, such as the energies of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), are critical for understanding a molecule's reactivity and stability. A smaller HOMO-LUMO gap generally indicates higher reactivity mdpi.comscirp.orgchemmethod.com. DFT can also be used to calculate properties like ionization potential, electron affinity, and electronegativity, which further describe a molecule's electronic characteristics and propensity for electron transfer chemmethod.com.
While specific DFT studies focusing solely on this compound were not prominently found in the search results, the application of DFT to similar dye molecules and organic compounds provides a strong basis for its relevance. For instance, DFT has been used to study the electronic properties and stability of other organic molecules, correlating electronic structure with reactivity mdpi.comscirp.orgchemmethod.com. These studies often involve optimizing molecular geometries and calculating parameters like the HOMO-LUMO gap to understand chemical behavior scirp.orgchemmethod.com. The charge distribution on different atoms within a molecule, as determined by DFT, can also indicate potential sites for chemical reactions or interactions acs.org.
Molecular Dynamics Simulations for Adsorption Phenomena and Interfacial Interactions
Molecular Dynamics (MD) simulations are computational techniques that model the physical movements of atoms and molecules over time. By simulating the interactions between particles based on defined force fields, MD can provide dynamic insights into processes such as adsorption, diffusion, and interactions at interfaces. This is particularly relevant for understanding how this compound might interact with different materials in various environments, such as in wastewater treatment processes or when interacting with biological systems.
MD simulations can be used to study the adsorption behavior of molecules on surfaces, providing details on the orientation, binding strength, and dynamics of the adsorbed species acs.orgrsc.org. They can reveal the nature of interfacial interactions, including electrostatic forces, hydrogen bonding, and Van der Waals forces, which govern how a molecule associates with a surface or another phase rsc.orgmdpi.comrsc.org.
Research on the adsorption of other dyes and organic molecules using MD simulations highlights the applicability of this method to this compound. Studies have employed MD to investigate the adsorption of dyes on various adsorbents, analyzing the interactions and dynamics at the solid-liquid interface mdpi.comnih.gov. These simulations can help determine the preferred adsorption configurations and the factors influencing adsorption efficiency rsc.orgmdpi.com. For example, MD simulations have shown how the polarity of molecular side chains can influence adsorption affinity and orientation at interfaces rsc.org. The methodology often involves setting up simulation boxes containing the dye molecules, adsorbent material, and solvent, followed by running simulations under specific conditions to observe the dynamic behavior mdpi.comrsc.org.
Quantitative Structure-Activity Relationship (QSAR) Modeling for Degradation Predictability
Quantitative Structure-Activity Relationship (QSAR) modeling is a cheminformatics approach that develops predictive models correlating the chemical structure of compounds with their biological activity or other properties, such as degradation rates. By identifying structural features or molecular descriptors that influence the susceptibility of a compound to degradation, QSAR models can predict the degradation behavior of new or untested chemicals, including this compound.
QSAR models are built using statistical methods to establish relationships between molecular descriptors (numerical representations of chemical structure) and observed activities or properties rsc.org. These models can be linear or non-linear and are developed using a training set of compounds with known properties rsc.org. Once validated, a QSAR model can predict the property for compounds not included in the training set rsc.org.
The application of QSAR modeling to predict the degradation and ecotoxicity of various organic chemicals, including dyes, demonstrates its potential for this compound. QSAR models have been used to predict the biodegradability of chemicals, which is crucial for environmental risk assessment europa.eu. Studies have explored the use of QSAR to predict the aquatic toxicity of dyes based on their molecular structures researchgate.netmdpi.com. These models rely on the principle that similar chemical structures tend to exhibit similar properties. While challenges exist in developing universally applicable QSAR models, particularly for diverse sets of compounds, they remain valuable tools for screening and prioritization rsc.orgresearchgate.net. The development of robust QSAR models for degradation predictability of this compound would involve compiling a dataset of structurally related compounds with known degradation characteristics and identifying relevant molecular descriptors.
Chemoinformatics and Machine Learning Applications in Reaction Pathway Prediction and Material Design
Chemoinformatics and machine learning techniques are increasingly applied in chemistry to analyze large datasets, predict chemical properties, and design new molecules and materials. These computational approaches can assist in understanding the potential reaction pathways that this compound might undergo during degradation or transformation and aid in the design of materials for its removal or treatment.
Chemoinformatics involves the use of computational tools to manage, analyze, and interpret chemical data rsc.org. Machine learning algorithms, a subset of artificial intelligence, can learn patterns from chemical data to make predictions or generate new chemical structures rsc.orgasiaresearchnews.comacs.org. In the context of this compound, these methods can be applied to predict its reactivity with various reagents or under different environmental conditions, potentially revealing plausible degradation pathways.
Machine learning models have been developed to predict suitable reaction conditions for organic transformations and to suggest synthetic routes for molecules asiaresearchnews.comacs.org. These models are trained on extensive databases of chemical reactions and can identify patterns linking reactants, products, and reaction parameters acs.org. While directly predicting the degradation pathways of complex dyes like this compound using these methods is an active area of research, the underlying principles of reaction prediction and molecular design are applicable. Machine learning can also be used in material design to identify or design adsorbents or catalysts that are effective in removing or degrading this compound from water asiaresearchnews.com. This involves correlating structural features of potential materials with their performance in dye removal, often based on experimental data or computational simulations.
Statistical Modeling for Process Optimization and Parameter Correlation
Statistical modeling techniques are essential for analyzing experimental data, optimizing chemical processes, and identifying correlations between different parameters. For processes involving this compound, such as its synthesis, purification, or removal from wastewater, statistical models can help optimize operating conditions to achieve desired outcomes efficiently.
Methods like Response Surface Methodology (RSM) are commonly used statistical techniques for process optimization. RSM explores the relationships between several input variables and one or more response variables, aiming to find the optimal combination of inputs that maximizes or minimizes the response researchgate.netjwent.net. This involves designing experiments, fitting statistical models to the experimental data, and using the models to predict the response under different conditions researchgate.netmdpi.com.
Statistical modeling has been widely applied to optimize the removal of various dyes from water using different treatment methods, including adsorption researchgate.netjwent.netmdpi.comresearchgate.net. These studies demonstrate how statistical models can be used to evaluate the significance of different process parameters (e.g., pH, temperature, adsorbent dosage, contact time) and their interactions on dye removal efficiency researchgate.netjwent.netmdpi.com. Parameters such as the coefficient of determination (R²) are used to assess the goodness of fit of the statistical models to the experimental data researchgate.netmdpi.comcsuohio.edu. Analysis of Variance (ANOVA) is another statistical technique used to determine the significance of individual variables and their interactions jwent.net. By applying these statistical modeling approaches to processes involving this compound, researchers can gain a better understanding of the critical parameters influencing the process and identify optimal operating conditions for improved efficiency.
Environmental Behavior and Ecological Fate Studies Excluding Direct Human/animal Toxicity
Environmental Persistence and Degradation Half-Life in Various Media
The persistence of a chemical in the environment is often characterized by its degradation half-life in different media, such as water, soil, and sediment. Azo acid dyes, the class to which Acid Blue 202 likely belongs, are generally considered to have the potential to persist in these environmental compartments. canada.ca
Degradation of azo dyes, including related structures, can occur through various mechanisms, with biodegradation being a significant pathway, particularly in anaerobic conditions. The azo bond (–N=N–) can be cleaved by microbial activity, potentially leading to the formation of aromatic amines. canada.camdpi.comepa.gov The rate of biodegradation for azo dyes can vary widely, ranging from hours to several months or more, indicating that while some degradation is possible, persistence can still be a concern. mdpi.com The presence of structural features like sulfo groups on aromatic components can significantly inhibit the biodegradability of some azo dyes. epa.gov
Standardized test guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are used to determine single-compartment half-lives under simulated laboratory conditions. These include methods for assessing degradation in water (OECD 309), soil (OECD 307), and sediment (OECD 308). oup.com While general information on the persistence of azo acid dyes exists, specific experimentally determined degradation half-life data for this compound in various environmental media were not found in the consulted literature.
Bioavailability and Biotransformation in Environmental Microbiomes
Bioavailability refers to the extent to which a chemical is available to be taken up by organisms or to undergo transformation by microorganisms. Biotransformation, particularly by complex microbial communities in environmental systems, plays a key role in the detoxification or mineralization of chemical contaminants. mdpi.commst.dk
Microbial biotransformation of contaminants is influenced by factors such as the bioavailable concentration of the compound, the composition and metabolic capabilities of the microbial community, and prevailing environmental conditions (e.g., redox status, nutrient availability). mdpi.commst.dk In the case of azo dyes, anaerobic environments are known to facilitate the reductive cleavage of the azo bond by microorganisms, a primary step in their biotransformation. mdpi.comepa.gov This process can yield aromatic amines as metabolites. mdpi.comepa.gov
Research on related acid dyes, such as Acid Blue 113, has identified specific microbial strains, like Sphingomonas melonis B-2, capable of biodegradation. Studies on the biotransformation of Acid Blue 113 by this bacterium have indicated the involvement of pathways such as benzoate (B1203000) and naphthalene (B1677914) degradation, mediated by specific enzymes including NADH quinone oxidoreductase, N-acetyltransferase, aromatic ring-hydroxylating dioxygenase, and CYP450. researchgate.net While this provides insight into the potential mechanisms of biotransformation for acid dyes, specific details regarding the biotransformation pathways or the identity of metabolites for this compound by environmental microbiomes were not available in the searched literature.
Interaction with Aquatic and Terrestrial Environmental Compartments (e.g., Sediments, Soils)
The interaction of a chemical with different environmental compartments, such as water, sediment, and soil, dictates its distribution and mobility. Azo acid dyes, being water-soluble and often ionic in nature, are expected to primarily reside in the aqueous phase when released into aquatic environments. canada.canies.go.jp
Due to their hydrophilicity and the presence of charged groups (e.g., sulfo groups), azo acid dyes can interact with charged surfaces of suspended solids, sediments, and soil particles through electrostatic interactions, leading to partitioning from the water column to solid phases. canada.caepa.govnies.go.jp Ionic dyes can also adsorb to soil and sediment through ion-exchange processes. epa.govnies.go.jp The extent of this partitioning and adsorption is influenced by factors such as pH, salinity, and the organic content of the solid matrix. nies.go.jp
Given their typically low vapor pressures and low Henry's Law constants, azo acid dyes are generally not expected to volatilize significantly from water or soil surfaces into the air. canada.ca While the general behavior of azo acid dyes in interacting with aquatic and terrestrial compartments has been described, specific quantitative data on the partitioning or adsorption coefficients (e.g., Koc values) for this compound in different environmental matrices were not found in the available information.
Eco-toxicological Impact on Model Aquatic Organisms (e.g., Algae, Daphnia) for Environmental Risk Assessment
Ecotoxicological studies on model aquatic organisms, such as algae and Daphnia, are standard components of environmental risk assessment for chemicals. These tests provide information on the potential harmful effects of a substance on aquatic ecosystems. oecd.orgnih.govhelsinki.fi
Acute and chronic toxicity tests are conducted following standardized guidelines, such as OECD Test Guideline 201 for algal growth inhibition and OECD Test Guideline 202 for Daphnia acute immobilization. oecd.orgnih.govhelsinki.fi Algae, as primary producers, and Daphnia, as representative aquatic invertebrates, are sensitive indicators of aquatic toxicity. helsinki.fi
Future Perspectives and Emerging Research Fronts
Development of Sustainable and Green Synthesis Routes for Acid Blue 202 Analogues
The textile industry's reliance on synthetic dyes, including acid dyes like this compound, contributes significantly to water pollution due to the complex chemical structures and often inefficient dyeing processes researchgate.netiwaponline.com. Traditional synthesis routes for these dyes can involve hazardous chemicals and generate substantial waste. Future perspectives in this area are centered on developing sustainable and green chemistry approaches for synthesizing this compound analogues.
This involves exploring alternative synthetic pathways that utilize renewable resources, minimize or eliminate the use of toxic solvents and reagents, and reduce energy consumption beilstein-journals.orgmdpi.com. Research is being conducted on various green chemistry techniques, such as using biomass-derived solvents, employing catalysts derived from natural sources, and developing more efficient reaction conditions beilstein-journals.orgmdpi.commdpi.comacs.orgsci-hub.se. The goal is to create dye molecules with similar performance characteristics to this compound but with a significantly lower environmental footprint throughout their lifecycle.
Integration of Advanced Artificial Intelligence and Machine Learning for Predictive Modeling
Artificial intelligence (AI) and machine learning (ML) are increasingly being applied across various scientific disciplines, including chemistry and environmental science researchgate.netmdpi.com. In the context of this compound, AI and ML offer powerful tools for predictive modeling in several areas.
Future research aims to utilize AI and ML algorithms to predict the environmental fate and transport of this compound and its degradation products. This can help in understanding the potential risks associated with dye discharge and in designing more effective treatment strategies. researchgate.netperchenergy.com. Furthermore, AI and ML can be employed to optimize dye synthesis pathways for improved efficiency and reduced waste, as well as to predict the performance and properties of newly designed green dye analogues researchgate.net. Predictive modeling can also aid in identifying potential toxicological impacts based on chemical structure, although this falls outside the strict exclusion criteria for this article regarding safety profiles researchgate.net.
Fabrication of Smart and Responsive Materials for Targeted Remediation
The development of smart and responsive materials represents a promising avenue for the targeted remediation of this compound from wastewater. These materials are designed to selectively capture or degrade pollutants based on specific environmental triggers, such as pH, temperature, or light idu.ac.idksu.edu.saresearchgate.netdoi.org.
Future research is focused on fabricating materials that can efficiently adsorb or catalyze the degradation of anionic dyes like this compound idu.ac.idresearchgate.netresearchgate.netresearchgate.net. Examples include functionalized activated carbon, metal-organic frameworks (MOFs), and smart polymers ksu.edu.sadoi.orgresearchgate.netresearchgate.net. These materials can be engineered to exhibit high adsorption capacities and selectivity for this compound under specific wastewater conditions researchgate.netresearchgate.net. Responsive materials can also facilitate the recovery and reuse of either the dye or the adsorbent, aligning with circular economy principles ksu.edu.sa. Studies have shown the potential of materials like activated carbon derived from agricultural waste for the efficient removal of acid dyes researchgate.net.
Here is a table summarizing some research findings on dye removal using different materials:
| Adsorbent Material | Target Dye | Removal Efficiency (%) | Contact Time | Adsorption Capacity (mg/g) | Reference |
| Citrus Sinensis Leaf Activated Carbon | Acid Blue 25 | ~98.64 | 60 min | 543.47 | researchgate.net |
| Activated bauxite (B576324) waste (red mud) | Acid Blue 92 | Efficient removal | Varied | >150 (for similar dyes) | researchgate.net |
| ZnS:Cu NPs modified activated carbon | Auramine-O | 99.76 | 3 min | 183.15 | doi.org |
| Hydrogel (self-assembling) | Acid Blue 25 | Efficient adsorption | Varied | 700-1050 (for different dyes) | researchgate.net |
Real-time Monitoring and In-situ Sensing Technologies for Environmental Applications
Effective environmental management of this compound requires accurate and timely monitoring of its presence in water bodies. Future research is directed towards developing real-time monitoring and in-situ sensing technologies.
These technologies aim to provide continuous or near-continuous data on dye concentrations in wastewater effluents and receiving waters, enabling rapid detection of contamination events and better control of discharge isensix.comamazon.comresearchgate.net. This involves the development of sensitive and selective sensors that can operate directly in the aquatic environment without the need for sample collection and laboratory analysis mdpi.comacs.orgmdpi.comtesisenred.netresearchgate.net. Research areas include electrochemical sensors, optical sensors, and microfluidic devices integrated with detection mechanisms mdpi.comacs.orgmdpi.comtesisenred.net. Real-time monitoring can also provide valuable data for validating predictive models and assessing the effectiveness of remediation efforts isensix.com.
Circular Economy Principles in Dye Production and Wastewater Management
The concept of a circular economy is gaining traction in various industries, including textiles and chemicals. Applying circular economy principles to this compound involves rethinking the entire lifecycle of the dye, from production to consumption and disposal.
Future perspectives in this area focus on minimizing waste generation, maximizing resource efficiency, and closing material loops researchgate.netgnest.org. This includes exploring methods for the recovery and reuse of this compound or its valuable components from wastewater researchgate.netgnest.org. Technologies such as advanced separation processes, enzymatic degradation with potential for byproduct recovery, and the development of biodegradable or easily removable dyes are under investigation researchgate.netgnest.org. Implementing closed-loop systems in textile dyeing facilities, where water and chemicals, including dyes, are recycled and reused, is a key aspect of this approach gnest.org. The aim is to transform the linear model of dye production and consumption into a more sustainable, cyclical system researchgate.netgnest.org.
Q & A
Q. What are the ACS Style requirements for reporting this compound’s physicochemical properties?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
